Cas no 89595-87-9 (3-Hexen-2-one, 3,4-bis(4-hydroxyphenyl)-)

• Product Name: 3-Hexen-2-one, 3,4-bis(4-hydroxyphenyl)-
• CAS No: 89595-87-9
• MF: C₁₈H₁₈O₃
• MW: 282.333725452423
• CID: 595329
• PubChem ID: 71325155
• Update Time: 2025-04-19

3-Hexen-2-one, 3,4-bis(4-hydroxyphenyl)- Chemical and Physical Properties

Names and Identifiers

• 3-Hexen-2-one, 3,4-bis(4-hydroxyphenyl)-
• 3,4-bis(4-hydroxyphenyl)hex-3-en-2-one
• 89595-87-9
• DTXSID90754545

• Inchi： 1S/C18H18O3/c1-3-17(13-4-8-15(20)9-5-13)18(12(2)19)14-6-10-16(21)11-7-14/h4-11,20-21H,3H2,1-2H3
• InChI Key： PEIFNSJBSFLNPM-UHFFFAOYSA-N
• SMILES： O=C(C)C(C1C=CC(=CC=1)O)=C(C1C=CC(=CC=1)O)CC

Computed Properties

• Exact Mass: 282.125594432g/mol
• Monoisotopic Mass: 282.125594432g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 383
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 4
• Topological Polar Surface Area: 57.5Ų